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Compound of Interest

Compound Name: Anhydrolutein III

Cat. No.: B1366369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Note: Anhydrolutein III, systematically named (3'R)-3'-hydroxy-3,4-didehydro-β,β-

caroten-3-ol, is a dehydrated derivative of lutein. While found in trace amounts in nature, its

semi-synthesis from the readily available dietary carotenoid lutein is a key method for obtaining

this compound for research and potential pharmaceutical applications. This document provides

detailed protocols for the synthesis of Anhydrolutein III via acid-catalyzed dehydration of lutein

and its subsequent purification using High-Performance Liquid Chromatography (HPLC).

Synthesis of Anhydrolutein III via Acid-Catalyzed
Dehydration of Lutein
The primary method for synthesizing Anhydrolutein III is through the acid-catalyzed

dehydration of lutein. This reaction yields a mixture of anhydrolutein isomers, including

Anhydrolutein I, II, and III.

Reaction Scheme:
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To cite this document: BenchChem. [Anhydrolutein III: Synthesis and Purification Protocols].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366369#anhydrolutein-iii-synthesis-and-purification-
methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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